Cas no 951935-05-0 (({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid)
({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- ({2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid
- ((2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2h-chromen-7-yl)oxy)acetic acid
- STK716512
- acetic acid, [[2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-1-benzopyran-7-yl]oxy]-
- ({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid
-
- MDL: MFCD09850697
- Inchi: 1S/C18H11F3O6/c19-18(20,21)27-12-4-1-10(2-5-12)14-7-11-3-6-13(25-9-16(22)23)8-15(11)26-17(14)24/h1-8H,9H2,(H,22,23)
- InChI Key: LAVPPJZFLYQNHL-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C(=O)OC2C=C(C=CC=2C=1)OCC(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 594
- Topological Polar Surface Area: 82.1
({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O135920-500mg |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | O135920-1000mg |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | O135920-2000mg |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB417090-500 mg |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 500MG |
€151.00 | 2023-02-19 | ||
| abcr | AB417090-1 g |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid; . |
951935-05-0 | 1 g |
€172.20 | 2023-07-19 | ||
| abcr | AB417090-1g |
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid; . |
951935-05-0 | 1g |
€173.00 | 2025-02-20 | ||
| OTAVAchemicals | 1090411-100MG |
2-({2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 95% | 100MG |
$100 | 2023-06-25 | |
| OTAVAchemicals | 1090411-250MG |
2-({2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 95% | 250MG |
$113 | 2023-06-25 | |
| OTAVAchemicals | 1090411-500MG |
2-({2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 95% | 500MG |
$125 | 2023-06-25 | |
| OTAVAchemicals | 1090411-1G |
2-({2-oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid |
951935-05-0 | 95% | 1G |
$150 | 2023-06-25 |
({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on ({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid
Comprehensive Overview of ({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid (CAS No. 951935-05-0)
({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid (CAS No. 951935-05-0) is a synthetic organic compound belonging to the coumarin derivative family. Its unique structure, featuring a trifluoromethoxy group and an acetic acid moiety, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's chromen-7-yl core is known for its bioactivity, particularly in modulating enzymatic pathways and receptor interactions. Researchers are increasingly exploring its potential in drug development, especially for targeting inflammatory and metabolic disorders.
In recent years, the demand for fluorinated compounds like ({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid has surged due to their enhanced stability and bioavailability. The trifluoromethoxy group, in particular, is a hotspot in medicinal chemistry, as it improves membrane permeability and metabolic resistance. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The compound's CAS No. 951935-05-0 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.
From a synthetic chemistry perspective, the preparation of ({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid involves multi-step organic reactions, including esterification and cyclization. Its chromen backbone is constructed via Pechmann condensation or Knoevenagel reactions, while the trifluoromethoxy group is introduced through electrophilic aromatic substitution. These methods are widely discussed in peer-reviewed journals, highlighting the compound's versatility in structural modification. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity assessment, ensuring reproducibility in research applications.
The compound's potential extends beyond pharmaceuticals. In agrochemicals, ({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid is investigated for its herbicidal and fungicidal properties. The trifluoromethoxy moiety enhances its lipophilicity, enabling better penetration into plant tissues. This aligns with the global push for sustainable crop protection solutions, addressing challenges like pesticide resistance. Environmental degradation studies of such fluorinated compounds are also a trending topic, as regulatory agencies emphasize eco-friendly formulations.
In the context of AI-driven drug discovery, CAS No. 951935-05-0 is often referenced in machine learning models predicting bioactivity. Its structural features, including the chromen-7-yl and acetic acid groups, are used to train algorithms for virtual screening. This intersection of computational chemistry and experimental validation underscores the compound's role in modern research paradigms. FAQs in scientific forums frequently inquire about its solubility, stability, and synthetic scalability—key parameters for industrial applications.
To summarize, ({2-Oxo-3-[4-(trifluoromethoxy)phenyl]-2H-chromen-7-yl}oxy)acetic acid exemplifies the innovation in fluorinated organic chemistry. Its dual applicability in pharmaceuticals and agrochemicals, coupled with its relevance in AI-aided research, positions it as a compound of significant scientific and commercial value. As studies continue to unravel its mechanisms, CAS No. 951935-05-0 is poised to remain a focal point in interdisciplinary research.
951935-05-0 (({2-Oxo-3-4-(trifluoromethoxy)phenyl-2H-chromen-7-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)